N-(4-fluorophenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H13FN6OS/c19-13-3-5-14(6-4-13)21-17(26)11-27-18-23-22-16-8-7-15(24-25(16)18)12-2-1-9-20-10-12/h1-10H,11H2,(H,21,26)
• InChI Key: ZYMFYJJHFIYIKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN3C(=NN=C3SCC(=O)NC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C18H13FN6OS
• Molecular Weight: 380.4 g/mol

Description

N-(4-fluorophenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H13FN6OS and its molecular weight is 380.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

Compounds structurally related to "N-(4-fluorophenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide" have been studied for their anticancer effects. For instance, a study evaluated the antiproliferative activities of a series of compounds with modifications to the acetamide group, showing potential as anticancer agents due to their ability to inhibit PI3Ks and mTOR, with some compounds demonstrating efficacy in inhibiting tumor growth in mice models with reduced toxicity (Xiao-meng Wang et al., 2015).

Antibacterial and Antifungal Properties

Another study synthesized a series of compounds including 1,2,4-triazole derivatives, screening them for in-vitro antibacterial, antifungal, and anti-tuberculosis activity. The synthesis aimed at exploring the pharmaceutical activities of the 1,2,4-triazole ring system, indicating potential antimicrobial properties (B. MahyavanshiJyotindra et al., 2011).

Herbicidal Activity

Research into the herbicidal activity of substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds demonstrated their effectiveness on a broad spectrum of vegetation at low application rates. This suggests that similar compounds could serve as potent herbicides for various agricultural applications (M. Moran, 2003).

Insecticidal Efficacy

Compounds incorporating a thiadiazole moiety and evaluated against the cotton leafworm, Spodoptera littoralis, showed significant insecticidal properties. Such research highlights the potential of these compounds in developing new insecticides for agricultural use (A. Fadda et al., 2017).